Cas no 313657-51-1 (1-(2-Hydroxyphenyl)-4-(tert-butoxycarbonyl)piperazine)

• Product Name: 1-(2-Hydroxyphenyl)-4-(tert-butoxycarbonyl)piperazine
• CAS No: 313657-51-1
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• MDL: MFCD04115062
• CID: 301015
• PubChem ID: 11543684
• Update Time: 2025-11-02

1-(2-Hydroxyphenyl)-4-(tert-butoxycarbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylicacid, 4-(2-hydroxyphenyl)-, 1,1-dimethylethyl ester
• 1-(2-Hydroxyphenyl)-4-(tert-butoxycarbonyl)piperazine
• 1-(2-hydroxy-phenyl)-piperazine-4-carboxylic acid tert-butyl ester
• 1-(2-HYDROXYPHENYL)PIPERAZINE-4-CARBOXYLIC ACID TERT-BUTYL ESTER,
• 1-Boc-4-(2-hydroxy-phenyl)-piperazine
• tert-butyl 4-(2-hydroxyphenyl)piperazine-1-carboxylate
• 1-tert-butoxycarbonyl-4-(2-hydroxyphenyl)piperazine
• 4-(2-hydroxyphenyl)piperazine-1-carboxylic acid t-butyl ester
• 4-(2-Hydroxy-phenyl)-piperazine-1-carboxylic acid tert-butyl ester
• AB19545
• AGN-PC-00B9A5
• CTK4G6963
• N-(2-hydroxyphenyl)-4-t-butoxycarbonyl-piperazine
• SureCN2382922
• Tert-
• DTXSID50468333
• 1-BOC-4-(2-HYDROXYPHENYL)PIPERAZINE
• AS-36809
• 2-(4-Boc-1-piperazinyl)phenol
• CS-0060948
• FT-0730672
• AKOS014476251
• YSJQUDZWTWSGNT-UHFFFAOYSA-N
• 1-Boc-4(2-hydroxyphenyl)-piperazine
• EN300-204410
• A820818
• 313657-51-1
• SCHEMBL2382922
• tert-Butyl 4-(2-hydroxyphenyl)-1-piperazinecarboxylate
• MFCD04115062
• 1-(Hydroxyphenyl)-4-(tertbutyloxycarbonyl)piperazine
• SY240392
• 1,1-Dimethylethyl 4-(2-hydroxyphenyl)-1-piperazinecarboxylate (ACI); 1-(2-Hydroxy-phenyl)-piperazine-4-carboxylic acid tert-butyl ester; 1-(2-Hydroxyphenyl)-4-(tert-butoxycarbonyl)piperazine; 4-(2-Hydroxyphenyl)-1-piperazinecarboxylic acid 1,1-dimethylethyl ester; tert-Butyl 4-(2-hydroxyphenyl)-1-piperazinecarboxylate
• DB-068448

• MDL： MFCD04115062
• Inchi： 1S/C15H22N2O3/c1-15(2,3)20-14(19)17-10-8-16(9-11-17)12-6-4-5-7-13(12)18/h4-7,18H,8-11H2,1-3H3
• InChI Key： YSJQUDZWTWSGNT-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(C2C=CC=CC=2O)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.16300
• Monoisotopic Mass: 278.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 53Ų

Experimental Properties

• PSA: 53.01000
• LogP: 2.45220

Additional information on 1-(2-Hydroxyphenyl)-4-(tert-butoxycarbonyl)piperazine

1-(2-Hydroxyphenyl)-4-(tert-butoxycarbonyl)piperazine (CAS 313657-51-1): A Comprehensive Overview

1-(2-Hydroxyphenyl)-4-(tert-butoxycarbonyl)piperazine (CAS 313657-51-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as Boc-protected hydroxyphenyl piperazine, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features, combining a hydroxyphenyl group with a tert-butoxycarbonyl (Boc)-protected piperazine moiety, make it a versatile building block in medicinal chemistry.

The Boc-protecting group in 1-(2-Hydroxyphenyl)-4-(tert-butoxycarbonyl)piperazine is particularly noteworthy. This group is widely used in peptide synthesis and drug development due to its stability under basic conditions and ease of removal under acidic conditions. Researchers often search for "Boc-protected piperazine derivatives" or "hydroxyphenyl piperazine applications" to explore its utility in their projects. The compound's CAS 313657-51-1 is frequently queried in chemical databases, highlighting its importance in the field.

In recent years, the demand for 1-(2-Hydroxyphenyl)-4-(tert-butoxycarbonyl)piperazine has increased due to its role in developing CNS-targeting drugs. The piperazine core is a common pharmacophore in many neuroactive compounds, and the hydroxyphenyl group can enhance binding affinity to specific receptors. This aligns with current trends in "neuropharmacology research" and "drug discovery for neurological disorders," making the compound highly relevant to modern therapeutic development.

The synthesis of 1-(2-Hydroxyphenyl)-4-(tert-butoxycarbonyl)piperazine typically involves multi-step organic reactions, including Boc protection of the piperazine nitrogen and subsequent coupling with 2-hydroxyphenyl derivatives. Chemists often search for "synthesis of Boc-piperazine compounds" or "hydroxyphenyl piperazine derivatives preparation" to optimize these processes. The compound's purity and stability are critical factors, as they directly impact its performance in downstream applications.

From a commercial perspective, CAS 313657-51-1 is available through specialized chemical suppliers catering to pharmaceutical and research institutions. The global market for piperazine-based intermediates has grown steadily, driven by increasing R&D investments in drug discovery. Searches for "buy Boc-protected piperazine" or "313657-51-1 supplier" reflect this demand, particularly from regions with active pharmaceutical manufacturing sectors.

Quality control of 1-(2-Hydroxyphenyl)-4-(tert-butoxycarbonyl)piperazine involves rigorous analytical techniques, including HPLC, NMR, and mass spectrometry. Researchers emphasize the importance of "characterization of piperazine derivatives" to ensure batch-to-batch consistency. The compound's solubility profile—typically soluble in organic solvents like DCM and DMF but less so in water—is another frequently searched aspect, as it influences formulation strategies.

Looking ahead, 1-(2-Hydroxyphenyl)-4-(tert-butoxycarbonyl)piperazine is poised to remain relevant in chemical research. Its applications extend beyond pharmaceuticals to areas like material science and catalysis, where modified piperazine structures can serve as ligands or functional components. As the scientific community continues to explore "multifunctional piperazine compounds," this Boc-protected derivative will likely play a pivotal role in innovative solutions across multiple disciplines.